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Compound of Interest

Compound Name: Ebelactone A

Cat. No.: B161881

CAS Number: 76808-16-7

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ebelactone A, a potent, naturally
derived inhibitor of esterases and lipases. This document consolidates key physicochemical
data, delves into its mechanism of action, and provides detailed experimental protocols for its
study. Visual diagrams are included to illustrate its molecular interactions and relevant
experimental workflows.

Physicochemical Properties

Ebelactone A is a 3-lactone-containing natural product isolated from Streptomyces
aburaviensis.[1][2] Its unique structure is responsible for its potent inhibitory activity against a
range of hydrolytic enzymes. Key physicochemical properties are summarized in the table
below for easy reference.
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Property Value References
CAS Number 76808-16-7 [1]
Molecular Formula C20H3404 [1]
Molecular Weight 338.48 g/mol [1]
Appearance White to off-white solid [3]
- Soluble in DMSO, DMF, and
Solubility ) [2]
ethanol.[2] Insoluble in water.
Store at -20°C for long-term
Storage N [3]
stability.
CC--INVALID-LINK----
INVALID-LINK----INVALID-
SMILES LINK--C(=O)--INVALID-LINK-- [2]
C=C(C)C--INVALID-LINK--
[C@@H]10C(=0)[C@H]1C
InChI=1S/C20H3404/c1-8-
12(3)17(21)15(6)18(22)13(4)9-
11(2)10-14(5)19-
InChl 16(7)20(23)24-19/h9,12- [2]

17,19,21H,8,10H2,1-7H3/b11-
9+/t12-,13-,14+,15+,16+,17-,1
9+/m1/sl

Mechanism of Action: Covalent Inhibition of Serine

Hydrolases

Ebelactone A is a potent, irreversible inhibitor of a class of enzymes known as serine

hydrolases, which includes various esterases and lipases.[4][5] Its inhibitory activity stems from

the strained B-lactone ring within its structure. This ring is highly susceptible to nucleophilic

attack by the catalytic serine residue present in the active site of these enzymes.

The inhibition mechanism involves a covalent modification of the enzyme. The hydroxyl group

of the active site serine attacks the carbonyl carbon of the B-lactone ring. This leads to the
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opening of the ring and the formation of a stable ester bond between Ebelactone A and the
enzyme. This covalent modification effectively and irreversibly blocks the active site, thereby
inactivating the enzyme.
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Mechanism of Covalent Inhibition by Ebelactone A
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Potential Impact of Ebelactone A on the Arachidonic Acid Cascade
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Workflow for Lipase Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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